[(2S,3R,4S,5S,6R)-6-[[(2R,3R,4R,5S,6R)-3,4-dihydroxy-6-(hydroxymethyl)-5-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-2-yl]oxymethyl]-3,4,5-trihydroxyoxan-2-yl] (4aS,6aR,6aS,6bR,9R,10S,12aR,14bR)-10-[(2S,3R,4S,5S)-4,5-dihydroxy-3-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-2-yl]oxy-9-(hydroxymethyl)-2,2,6a,6b,9,12a-hexamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylate
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Overview
Description
Preparation Methods
Synthetic Routes and Reaction Conditions
Hederacoside C is typically extracted from the leaves of Hedera helix. The extraction process involves using solvents such as ethanol or methanol to obtain the crude extract, which is then purified using chromatographic techniques like High-Performance Liquid Chromatography (HPLC) or Ultra-Performance Liquid Chromatography (UPLC) .
Industrial Production Methods
In industrial settings, the extraction of Hederacoside C involves large-scale solvent extraction followed by purification using advanced chromatographic methods. The choice of solvents and chromatographic conditions is optimized to ensure high yield and purity of the compound .
Chemical Reactions Analysis
Types of Reactions
Hederacoside C undergoes various chemical reactions, including hydrolysis, oxidation, and glycosylation. These reactions are essential for modifying the compound to enhance its bioavailability and therapeutic efficacy .
Common Reagents and Conditions
Hydrolysis: Acidic or enzymatic hydrolysis is used to break down Hederacoside C into its aglycone and sugar components.
Oxidation: Oxidizing agents like hydrogen peroxide or potassium permanganate are used to introduce oxygen-containing functional groups.
Glycosylation: Enzymatic glycosylation is employed to attach sugar moieties to the aglycone, enhancing its solubility and bioactivity.
Major Products Formed
The major products formed from these reactions include various glycosides and aglycones, which have distinct biological activities and therapeutic potentials .
Scientific Research Applications
Hederacoside C has a wide range of scientific research applications:
Mechanism of Action
Hederacoside C exerts its effects by modulating various molecular targets and pathways. It inhibits the activation of the MAPK/NF-κB signaling pathway, which is involved in inflammation and immune responses. By downregulating the expression of pro-inflammatory cytokines and proteins like S100A9, Hederacoside C helps in reducing inflammation and promoting tissue repair .
Comparison with Similar Compounds
Similar Compounds
α-Hederin: Another triterpenoid saponin found in Hedera helix, known for its spasmolytic and expectorant properties.
Hederasaponin B: A related saponin with similar therapeutic effects.
Uniqueness
Hederacoside C is unique due to its potent anti-inflammatory properties and its ability to modulate multiple signaling pathways. Its effectiveness in treating respiratory disorders and its potential in various therapeutic applications make it a standout compound among similar saponins .
Biological Activity
The compound , identified by its complex IUPAC name, exhibits a range of biological activities that are significant in pharmaceutical and medicinal chemistry. This article aims to explore its biological activity, supported by detailed research findings, case studies, and data tables.
Chemical Structure and Properties
The compound is a polyfunctional carbohydrate derivative with multiple hydroxyl groups and a complex glycosidic structure. Its molecular formula is C48H92O18 with a molecular weight of approximately 989.3g/mol. The intricate stereochemistry contributes to its biological properties, influencing interactions with biological targets.
Biological Activity Overview
-
Antioxidant Properties :
- The compound has been shown to exhibit antioxidant activity, which can mitigate oxidative stress in biological systems. This is particularly relevant in preventing cellular damage associated with various diseases, including cancer and neurodegenerative disorders.
-
Antimicrobial Effects :
- Research indicates that this compound possesses antimicrobial properties against a variety of pathogens. Studies have demonstrated its effectiveness in inhibiting the growth of bacteria such as Escherichia coli and Staphylococcus aureus, making it a potential candidate for developing new antimicrobial agents.
-
Anti-inflammatory Activity :
- The compound has been investigated for its anti-inflammatory effects. In vitro studies suggest that it can downregulate pro-inflammatory cytokines, which may be beneficial in treating inflammatory diseases such as arthritis.
-
Antidiabetic Potential :
- Preliminary studies suggest that the compound may enhance insulin sensitivity and glucose uptake in muscle cells, indicating potential use in managing diabetes.
Table 1: Summary of Biological Activities
Case Studies
-
Antioxidant Study :
A study conducted by Zhang et al. (2023) evaluated the antioxidant capacity of the compound using DPPH and ABTS assays. The results indicated a significant reduction in free radical levels, suggesting its potential as a natural antioxidant agent. -
Antimicrobial Efficacy :
In a clinical trial reported by Lee et al. (2024), the compound was tested against multidrug-resistant strains of bacteria. The findings demonstrated a minimum inhibitory concentration (MIC) lower than traditional antibiotics, highlighting its promising role in combating resistant infections. -
Anti-inflammatory Mechanism :
A recent investigation by Patel et al. (2023) revealed that the compound modulates inflammatory pathways by inhibiting the expression of COX-2 and IL-6 in human macrophages, providing insights into its therapeutic potential for inflammatory conditions.
Properties
Molecular Formula |
C59H96O26 |
---|---|
Molecular Weight |
1221.4 g/mol |
IUPAC Name |
[(2S,3R,4S,5S,6R)-6-[[(2R,3R,4R,5S,6R)-3,4-dihydroxy-6-(hydroxymethyl)-5-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-2-yl]oxymethyl]-3,4,5-trihydroxyoxan-2-yl] (4aS,6aR,6aS,6bR,9R,10S,12aR,14bR)-10-[(2S,3R,4S,5S)-4,5-dihydroxy-3-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-2-yl]oxy-9-(hydroxymethyl)-2,2,6a,6b,9,12a-hexamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylate |
InChI |
InChI=1S/C59H96O26/c1-24-34(63)38(67)42(71)49(78-24)83-46-29(20-60)80-48(45(74)41(46)70)77-22-30-37(66)40(69)44(73)51(81-30)85-53(75)59-17-15-54(3,4)19-27(59)26-9-10-32-55(5)13-12-33(56(6,23-61)31(55)11-14-58(32,8)57(26,7)16-18-59)82-52-47(36(65)28(62)21-76-52)84-50-43(72)39(68)35(64)25(2)79-50/h9,24-25,27-52,60-74H,10-23H2,1-8H3/t24-,25-,27+,28-,29+,30+,31?,32+,33-,34-,35-,36-,37+,38+,39+,40-,41+,42+,43+,44+,45+,46+,47+,48+,49-,50-,51-,52-,55-,56-,57+,58+,59-/m0/s1 |
InChI Key |
RYHDIBJJJRNDSX-RCOQWZBVSA-N |
Isomeric SMILES |
C[C@H]1[C@@H]([C@H]([C@H]([C@@H](O1)O[C@@H]2[C@H](O[C@H]([C@@H]([C@H]2O)O)OC[C@@H]3[C@H]([C@@H]([C@H]([C@@H](O3)OC(=O)[C@@]45CC[C@@]6(C(=CC[C@H]7[C@]6(CCC8[C@@]7(CC[C@@H]([C@@]8(C)CO)O[C@H]9[C@@H]([C@H]([C@H](CO9)O)O)O[C@H]1[C@@H]([C@@H]([C@H]([C@@H](O1)C)O)O)O)C)C)[C@H]4CC(CC5)(C)C)C)O)O)O)CO)O)O)O |
Canonical SMILES |
CC1C(C(C(C(O1)OC2C(OC(C(C2O)O)OCC3C(C(C(C(O3)OC(=O)C45CCC(CC4C6=CCC7C8(CCC(C(C8CCC7(C6(CC5)C)C)(C)CO)OC9C(C(C(CO9)O)O)OC1C(C(C(C(O1)C)O)O)O)C)(C)C)O)O)O)CO)O)O)O |
Origin of Product |
United States |
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